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Compound Name: Copper citrate

Cat. No.: B092397

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper citrate, a salt derived from copper and citric acid, is a compound of increasing interest
in various biochemical and biomedical research fields. Its potential applications stem from the
bioactive nature of copper ions, which can participate in a range of cellular processes. This
document provides detailed application notes and protocols for the use of copper citrate in
biochemical studies, with a focus on its antimicrobial, anticancer, and enzyme-inhibiting
properties. The information is intended to guide researchers in designing and conducting
experiments to explore the multifaceted roles of this compound.

Antimicrobial Activity of Copper Citrate

Copper has long been recognized for its potent antimicrobial properties. Copper citrate serves
as a bioavailable source of copper ions, which can exert toxic effects on a wide range of
microorganisms, including bacteria and fungi.

Mechanism of Action

The antimicrobial action of copper is multifaceted and is primarily attributed to the generation of
reactive oxygen species (ROS), membrane damage, and interference with essential proteins
and enzymes.
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Experimental Workflow for Antimicrobial Susceptibility Testing
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Preparation
(Culture Microorganism) Grepare Copper Citrate Stock Solutior)
l MIC Assay (Broth Microdilution)
Grepare Inoculum (e.g., 0.5 McFarIandD 4>(Serial Dilution of Copper Citrate in 96-well plata
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Encubate at optimal temperature (e.g., 37°C, 18-24hD
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Preparation

Grepare Enzyme and Substrate Solutions] Grepare Copper Citrate (Inhibitor) Solutiona

l Kinetic Assay l

Encubate Enzyme with varying concentrations of Copper Citrate]

Enitiate reaction by adding Substratta

Gllonitor reaction progress over time (e.g., spectrophotometricallya

l Data Analysis

[Calculate initial reaction velocities (Vo)]

[ Plot Vo vs. [Substrate] (Michaelis-Menten)) [Plot 1/Vo vs. 1/[Substrate] (Lineweaver-Burk)j
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[Determine Km and Vmax Determine type of inhibition and KD
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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